Cas no 2140187-93-3 (O-[(1,1-Dimethylethyl)diphenylsilyl]-N-[(phenylmethoxy)carbonyl]-L-threonine)

• Product Name: O-[(1,1-Dimethylethyl)diphenylsilyl]-N-[(phenylmethoxy)carbonyl]-L-threonine
• CAS No: 2140187-93-3
• MF: C₂₈H₃₃NO₅Si
• MW: 491.650829076767
• CID: 6624936
• Update Time: 2024-01-19

O-[(1,1-Dimethylethyl)diphenylsilyl]-N-[(phenylmethoxy)carbonyl]-L-threonine Chemical and Physical Properties

Names and Identifiers

• O-[(1,1-Dimethylethyl)diphenylsilyl]-N-[(phenylmethoxy)carbonyl]-L-threonine

• Inchi： 1S/C28H33NO5Si/c1-21(25(26(30)31)29-27(32)33-20-22-14-8-5-9-15-22)34-35(28(2,3)4,23-16-10-6-11-17-23)24-18-12-7-13-19-24/h5-19,21,25H,20H2,1-4H3,(H,29,32)(H,30,31)/t21-,25+/m1/s1
• InChI Key： XULHEYIYOCFHHR-BWKNWUBXSA-N
• SMILES： C(O)(=O)[C@H]([C@H](O[Si](C(C)(C)C)(C1=CC=CC=C1)C1=CC=CC=C1)C)NC(OCC1=CC=CC=C1)=O

Experimental Properties

• Density: 1.17±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 601.1±55.0 °C(Predicted)
• pka: 3.39±0.10(Predicted)